Cas no 26204-07-9 (Benzene,1,1'-(2,2-dichloroethylidene)bis[4-methyl-)

Benzene,1,1'-(2,2-dichloroethylidene)bis[4-methyl- structure
26204-07-9 structure
Product Name:Benzene,1,1'-(2,2-dichloroethylidene)bis[4-methyl-
CAS No:26204-07-9
MF:C16H16Cl2
MW:279.204242706299
CID:287120
PubChem ID:96402
Update Time:2025-04-19

Benzene,1,1'-(2,2-dichloroethylidene)bis[4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1-Dichlor-2,2-bis-p-tolyl-aethan
    • 1,1-Dichlor-2,2-di-p-tolyl-aethan
    • 1,1-dichloro-2,2-di-p-tolyl-ethane
    • 1,1'-p,p-Dimethyldiphenyl-2,2-dichloraethan
    • SCHEMBL24047104
    • DTXSID10180842
    • NCIOpen2_003631
    • AI3-16267
    • NSC 72204
    • Benzene, 1,1'-(2,2-dichloroethylidene)bis(4-methyl-
    • NSC-72204
    • 26204-07-9
    • NSC72204
    • Benzene,1,1'-(2,2-dichloroethylidene)bis[4-methyl-
    • Inchi: 1S/C16H16Cl2/c1-11-3-7-13(8-4-11)15(16(17)18)14-9-5-12(2)6-10-14/h3-10,15-16H,1-2H3
    • InChI Key: YJCRDYCNISHSRS-UHFFFAOYSA-N
    • SMILES: ClC(C(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1)Cl

Computed Properties

  • Exact Mass: 278.06300
  • Monoisotopic Mass: 278.0629059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 5.23900

Benzene,1,1'-(2,2-dichloroethylidene)bis[4-methyl- Production Method

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